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Compound of Interest

Compound Name: Iridium tetrachloride

Cat. No.: B158598

Authored for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of high-purity iridium tetrachloride (IrCla),
a critical precursor and catalyst in advanced chemical synthesis and materials science. It
details commercial sources, key technical data, experimental protocols for handling and use,
and its significant applications in research and development.

Introduction to Iridium Tetrachloride

Iridium tetrachloride (CAS No: 10025-97-5) is a dark brown or black, hygroscopic crystalline
compound.[1][2] It is a pivotal source of iridium for a multitude of applications, primarily due to
its solubility in water, alcohol, and dilute hydrochloric acid, which allows for its integration into
various reaction systems.[3][4][5] In research and industry, it is most commonly utilized as a
precursor for synthesizing iridium-based catalysts and advanced materials, such as iridium
oxides.[1][6][7] Its applications are prominent in fields ranging from organic synthesis and
pharmaceuticals to electrochemistry and materials science.[1]

Commercial Suppliers and Specifications

Sourcing high-purity iridium tetrachloride is essential for ensuring reproducibility and success
in experimental and developmental work. A variety of chemical suppliers offer this compound in
different grades and forms. The following table summarizes the specifications from several
commercial vendors to aid in procurement decisions.
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Supplier/Platfo . Iridium (Ir)
Grade / Purity Form CAS Number
rm Content
) Glassy
Thermo Fisher 99.95% (metals
S ) >56.5% amorphous 10025-97-5
Scientific basis) )
pieces/powder
) ) ] ) 207399-11-9
Sigma-Aldrich Technical Grade 48-55% Crystalline
(hydrate)
American Up to 99.999% N
Not specified - 10025-97-5
Elements (5N)
Echemi Industrial -
Not specified Black powder 10025-97-5
(Uyanchem) Grade/99.9%
LookChem -
) S 95+% Not specified - 10025-97-5
(Matrix Scientific)
ESPI Metals Not specified Not specified - 10025-97-5
ATT Advanced -~ 120g/L+5g (in Brown liquid
] Not specified i ] 10025-97-5
Materials solution) solution

Key Applications in Research & Development

High-purity iridium tetrachloride is indispensable in several cutting-edge research areas:

o Catalysis: It serves as a crucial precursor for developing homogeneous and heterogeneous
iridium catalysts.[1][7] These catalysts are highly valued for their efficiency in complex
chemical reactions such as the hydrogenation of nitrogen heterocycles, C-H activation in fine
chemical synthesis, and the stereoselective reduction of cyclohexanones.[6][7][8]

» Materials Science: Researchers use IrCls to synthesize novel materials, including iridium
oxide (IrO2) nanoparticles, conductive polymers, and functional nanostructures.[2][6] These
materials are integral to the next generation of electronics, sensors, and energy storage
devices.[2]

o Electrochemistry: The compound is used to fabricate advanced electrodes, such as Ir-
decorated graphene for vanadium redox flow batteries.[6] It is also a key ingredient in
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preparing single-atom catalysts for the oxygen evolution reaction (OER), a critical process in
water electrolysis for clean hydrogen production.[6][7]

e Plating and Coatings: In surface treatment applications, iridium tetrachloride is used in
plating solutions to create coatings with exceptional corrosion resistance and wear durability.

[2][5]

Experimental Protocols and Safety

Proper handling and safety procedures are paramount when working with iridium
tetrachloride. It is hygroscopic, an irritant, and harmful if swallowed.[5][9]

o Engineering Controls: Handle the compound within a controlled, enclosed environment such
as a glovebox or a fume hood with adequate ventilation to avoid the formation and inhalation
of dust.[10][11]

o Personal Protective Equipment (PPE): Wear impermeable gloves, safety glasses with side-
shields conforming to EN166 standards, and protective work clothing.[10][11] For operations
that may generate dust, use a NIOSH-approved N95-type dust mask.[12]

o Storage Conditions: Store the container tightly sealed in a cool, dry, and well-ventilated area
under an inert atmosphere (e.g., argon) to protect from moisture and air.[9][10][13] It is
sensitive to air, light, moisture, and heat.[13]

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, acids,
alkalis, cyanides, metal powders, and organic solvents.[9][10]

o Work inside a fume hood or glovebox.
» Weigh the desired amount of iridium tetrachloride in a clean, dry glass container.

« Slowly add the desired solvent (e.g., deionized water, ethanol, or dilute hydrochloric acid) to
the solid while stirring gently. Iridium tetrachloride is soluble in these solvents.[5]

o Continue stirring until the solid is completely dissolved. The resulting solution is typically
brown.[4]

o Store the prepared solution in a tightly sealed container, protected from light.
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Iridium tetrachloride waste is classified as hazardous.[9] It must be disposed of in accordance
with local, national, and European regulations.[9][13]

» Do not allow the material to enter drains or sewer systems.[10][13]
o Collect unused material and residues in their original, properly labeled containers.[13]

e Engage a licensed professional waste disposal service to handle the disposal of the material,
often through dissolution in a combustible solvent followed by incineration in a chemical
scrubber.[11]

Visualized Workflows

The following diagrams illustrate key logical and experimental workflows associated with the
use of high-purity iridium tetrachloride.
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Procurement and safe handling workflow for iridium tetrachloride.
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General workflow for synthesizing IrOz nanoparticles from an IrCla4 precursor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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